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Compound of Interest

Compound Name: UB-165 (fumarate)

Cat. No.: B15143738

Essential Safety and Handling Guide for UB-165
(Fumarate)

This document provides crucial safety and logistical information for handling UB-165
(fumarate) in a laboratory setting. The information is intended for researchers, scientists, and
drug development professionals. Please note that a specific Safety Data Sheet (SDS) for UB-
165 (fumarate) was not located; therefore, this guidance is based on general laboratory safety
protocols and information available for fumarate salts and similar research compounds. All
products are intended for lab use only.[1]

Chemical and Physical Properties

UB-165 (fumarate) is described as a potent nicotinic receptor agonist and an inhibitor of tumor
proliferation.[1][2] It is intended for research purposes only.[1][3]
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Property Value Source
Molecular Formula C17H19CIN204 [1]
Molecular Weight 350.8 g/mol [1]
Purity >98% [3]

B Soluble to 100 mM in water
Solubility ) ] [3]
with gentle warming.

Store in a sealed, cool, and dry
condition. Stock solutions can

Storage [31[4]
be stored below -20°C for

several months.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the specific PPE required for
handling UB-165 (fumarate).[5][6] The following table outlines the minimum recommended
PPE.
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PPE Category Item Specifications and Use

Minimum requirement for
incidental contact.[5] For tasks
) ) o with a higher risk of exposure,
Hand Protection Disposable nitrile gloves ) ]
consider double-gloving or
using thicker, chemical-

resistant gloves.[7]

Minimum requirement for
working with or around the
) Safety glasses with side compound.[5] If there is a
Eye and Face Protection )
shields splash hazard, safety goggles
and a face shield are

necessary.[5]

Protects skin and clothing from

Body Protection Laboratory coat potential splashes and spills.

[7]

] Long pants and closed-toe Required to minimize skin
General Attire
shoes exposure.[5][8]

Operational Plan: Handling and Preparation of
Solutions

Workflow for Safe Handling of UB-165 (Fumarate)
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Caption: Workflow for handling UB-165 (fumarate) from preparation to cleanup.
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Experimental Protocol: Preparation of a Stock Solution
e Preparation:
o Ensure all necessary PPE is worn correctly.[5][7][9]

o Prepare the work area by ensuring it is clean and free of clutter. If the compound is a
powder, it is advisable to work in a chemical fume hood to prevent inhalation of airborne
particles.[6]

e Weighing:

o Carefully weigh the desired amount of UB-165 (fumarate) using a calibrated analytical
balance.

o Dissolution:
o Add the appropriate solvent (e.g., water) to the solid compound.[3]

o To aid dissolution, gentle warming (e.g., at 37°C) and sonication in an ultrasonic bath may
be used.[3]

e Storage:

o Once fully dissolved, the stock solution should be stored in a clearly labeled, sealed
container.

o For long-term storage, keep the solution at or below -20°C.[3][4] It is recommended to
aliquot the solution to avoid repeated freeze-thaw cycles.[4]

Disposal Plan

All waste materials contaminated with UB-165 (fumarate) must be considered hazardous
waste and disposed of according to institutional and local regulations.[10][11]

Waste Disposal Decision Tree

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://campusoperations.temple.edu/ehrs/chemical-safety/chemical-safety-programs/general-guidance-ppe-hazard-assessments-lab
https://www.benchchem.com/product/b15143738?utm_src=pdf-body
https://www.biocrick.com/download/document/BCC5746/datasheet.pdf
https://www.biocrick.com/download/document/BCC5746/datasheet.pdf
https://www.biocrick.com/download/document/BCC5746/datasheet.pdf
https://www.glpbio.com/ub-165-fumarate.html
https://www.glpbio.com/ub-165-fumarate.html
https://www.benchchem.com/product/b15143738?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Identify Waste Type
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Caption: Decision tree for the proper disposal of UB-165 (fumarate) waste.

Disposal Protocol

e Segregation:

o Do not mix hazardous waste with non-hazardous waste.[12][13]
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o Keep solid and liquid waste streams separate.

e Containment:

o Solid Waste: Collect contaminated items such as gloves, weigh boats, and paper towels in
a designated, labeled hazardous waste container.

o Liquid Waste: Collect excess solutions in a compatible, leak-proof container with a secure
screw-top cap.[10] The container should be clearly labeled as hazardous waste and
include the chemical name.

o Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a
designated sharps container.[13]

e Storage:

o Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA)
within the laboratory.[10]

o Ensure containers are properly sealed and stored in secondary containment to prevent
spills.

» Disposal:

o Arrange for the collection of hazardous waste through your institution's Environmental
Health and Safety (EHS) department.[11] Do not dispose of UB-165 (fumarate) or its
solutions down the drain.[11][14]

o Empty containers that held UB-165 (fumarate) should be managed as hazardous waste
unless triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste.
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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